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Compound of Interest

Compound Name: 1,2-Di-tert-butylbenzene

Cat. No.: B1330373 Get Quote

Application Notes and Protocols: 1,2-Di-tert-
butylbenzene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1,2-Di-tert-
butylbenzene. The following protocols and data are intended to ensure the safety of laboratory

personnel and the integrity of the chemical.

Physicochemical Data
A summary of the key physical and chemical properties of 1,2-Di-tert-butylbenzene is

presented in the table below. This data is essential for understanding the substance's behavior

and for implementing appropriate safety measures.
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Property Value Reference

Molecular Formula C₁₄H₂₂ [1][2][3]

Molecular Weight 190.32 g/mol [1][2][3]

CAS Number 1012-76-6 [1][2][3]

Appearance Colorless liquid [4]

Boiling Point 224 °C (decomposes) [5]

Melting Point 75 °C [5]

Water Solubility 11 mg/L [5]

Log P (octanol-water) 3.410 [5]

Safety and Handling Protocols
Adherence to the following protocols is mandatory to minimize risks associated with the

handling of 1,2-Di-tert-butylbenzene.

2.1. Personal Protective Equipment (PPE)

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[6]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[6] Nitrile

rubber gloves are a suitable option.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6] A lab coat

is required.

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator

must be used.[6]

2.2. Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.[6][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.guidechem.com/msds/1012-76-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Di-tert-butylbenzene
https://webbook.nist.gov/cgi/inchi?ID=C1012766&Mask=20
https://www.guidechem.com/msds/1012-76-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Di-tert-butylbenzene
https://webbook.nist.gov/cgi/inchi?ID=C1012766&Mask=20
https://www.guidechem.com/msds/1012-76-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Di-tert-butylbenzene
https://webbook.nist.gov/cgi/inchi?ID=C1012766&Mask=20
https://pubchem.ncbi.nlm.nih.gov/compound/tert-butylbenzene
https://parchem.com/chemical-supplier-distributor/1-2-di-tert-butylbenzene-053675
https://parchem.com/chemical-supplier-distributor/1-2-di-tert-butylbenzene-053675
https://parchem.com/chemical-supplier-distributor/1-2-di-tert-butylbenzene-053675
https://parchem.com/chemical-supplier-distributor/1-2-di-tert-butylbenzene-053675
https://www.benchchem.com/product/b1330373?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/96875.pdf
https://pim-resources.coleparmer.com/sds/96875.pdf
https://pim-resources.coleparmer.com/sds/96875.pdf
https://pim-resources.coleparmer.com/sds/96875.pdf
https://pim-resources.coleparmer.com/sds/96875.pdf
https://www.echemi.com/sds/3-6-di-tert-butyl-benzene-1-2-diol-pd180914110259.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[6]

Keep the container tightly closed when not in use.[6]

Avoid ingestion and inhalation.[6]

2.3. First Aid Measures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[8]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[8]

In Case of Eye Contact: Flush eyes with water as a precaution.[8]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[8]

Storage and Disposal Protocols
Proper storage and disposal are crucial for maintaining the chemical's stability and for

environmental safety.

3.1. Storage Conditions

Store in a cool, dry, and well-ventilated place.[1][6]

Keep the container tightly closed.[1][6]

Store away from incompatible substances, such as strong oxidizing agents.[6]

3.2. Incompatible Materials

Strong oxidizing agents.[6]
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3.3. Hazardous Decomposition Products

Under fire conditions, hazardous decomposition products may include carbon monoxide and

carbon dioxide.[6][9]

3.4. Disposal

Dispose of contents and container to an approved waste disposal plant.

Do not let the product enter drains.[1]

Emergency Procedures
4.1. Accidental Release Measures

Use personal protective equipment.[1]

Avoid breathing vapors, mist, or gas.[1]

Ensure adequate ventilation.[1]

Prevent further leakage or spillage if safe to do so.[1]

Do not let the product enter drains.[1]

Pick up and arrange disposal. Sweep up and shovel. Keep in suitable, closed containers for

disposal.[1]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][8]

Special Hazards: No specific data available for 1,2-Di-tert-butylbenzene. For related

compounds, irritating and highly toxic gases may be generated by thermal decomposition or

combustion.[6]
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Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1][8]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling and using 1,2-Di-tert-
butylbenzene in a research setting.
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Handling and Storage Workflow for 1,2-Di-tert-butylbenzene
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Caption: Workflow for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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